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Compound of Interest

Compound Name: Butane, 1-(1-methylpropoxy)-
CAS No.: 999-65-5
Cat. No.: B031612
Get Quote
. J

Synonyms:n-Butyl sec-butyl ether; 2-Butoxybutane CAS: 999-65-5 | Formula: CsH1sO

Executive Summary: The "Smart" Ether Alternative?

Verdict:Conditional Recommendation (Tier 2 Green Solvent)

1-(1-Methylpropoxy)butane represents a class of unsymmetrical higher ethers emerging from
the bio-butanol value chain. Unlike traditional symmetrical ethers (e.g., Diethyl Ether, Di-n-butyl
Ether), this solvent offers a unique steric profile due to the sec-butyl group, disrupting crystal
packing and modifying solvation shells.

Key Differentiators:

¢ Vs. THF: It is hydrophobic (immiscible with water), eliminating the need for extensive
extraction salts during workup.

+ Vs. CPME: It has a wider liquid range but a higher peroxide formation risk, necessitating
stricter inventory management.
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» Vs. Toluene: It offers a non-aromatic, lower-toxicity profile with similar boiling point
characteristics, making it a viable replacement in high-temperature organometallic chemistry.

Physicochemical Profile & Molecular Identity

Understanding the structure is critical to predicting performance. The molecule consists of an n-
butyl chain (flexible, lipophilic) and a sec-butyl chain (sterically hindered) linked by an ether

oxygen.
1-(1-
Toluene (Target for
Property Methylpropoxy)but CPME (Benchmark)
Replacement)
ane
Boiling Point (°C) ~131-135°C (Est.)* 106°C 110.6°C
_ ~25-30°C (Closed
Flash Point (°C) -1°C 4°C
Cup)
- Negligible (<0.1
Water Solubility 1.1 g/100mL 0.05 g/100mL
g/100mL)
LogP (Oct/Water) ~3.1 (Lipophilic) 1.59 2.73
_ _ High (sec-carbon a- o
Peroxide Risk Low Negligible
proton)
Viscosity (cP) ~0.65 0.55 0.59

*Note: Boiling point estimated based on isomeric interpolation between Di-n-butyl ether (142°C)
and Di-sec-butyl ether (121°C).

Environmental Impact Assessment (EIA)

This assessment utilizes the GSK Solvent Sustainability Guide framework and Green
Chemistry Principles.

A. Atmospheric Impact (VOC & Photochemistry)

 Volatility: With a boiling point >130°C, it is classified as a Low Volatility Organic Compound
(LVOC) compared to Diethyl Ether or THF. This significantly reduces solvent loss during
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reflux and lowers worker inhalation risk.

o Degradation: Like other aliphatic ethers, it degrades in the atmosphere via hydroxyl radical
attack (t¥2 = 15—-20 hours). It does not contribute significantly to ozone depletion but
contributes to ground-level smog (POCP).

B. Aquatic Toxicity & Fate

» Ecotoxicity: Data for the isomer class suggests low acute toxicity to fish (LC50 > 100 mg/L).
However, due to its high LogP (>3), it has a potential for bioaccumulation if released directly
into waterways.

» Biodegradability: Unsymmetrical ethers are generally not readily biodegradable (OECD 301D
< 60% in 28 days).[1] The branched sec-butyl group hinders enzymatic oxidation compared
to linear chains.

o Mitigation: Aqueous waste streams must be incinerated or treated via advanced oxidation,
not released to biological wastewater treatment plants (WWTP).

C. Safety: The Peroxide Challenge

Critical Warning: Unlike CPME, which lacks an alpha-proton on the tertiary carbon (making it
resistant to peroxidation), 1-(1-methylpropoxy)butane has a hydrogen on the sec-butyl alpha-
carbon.

¢ Mechanism: Radical abstraction of the H-atom leads to hydroperoxide formation.

o Management: Must be inhibited with BHT (5—10 ppm) and tested quarterly.

Performance Comparison: Solvency & Reactivity
Case Study 1: Grighard Reaction Medium

Replacing THF in Grignard formation is desirable due to THF's water miscibility and recovery
costs.

o Mechanism: The ether oxygen coordinates with Mg. The sec-butyl group provides steric bulk,
which can modulate the Schlenk equilibrium, potentially favoring the monomeric Grignard
species over aggregates.
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e Outcome:
o Reaction Rate: Slower than THF (less basic oxygen), but cleaner profile.

o Workup:Superior. Upon quenching with dilute acid, the organic layer separates instantly.
No "salting out" required.

Case Study 2: Lithiation Reactions

o Temperature Stability: The high boiling point allows for higher temperature lithiations (if the
organolithium is stable) without pressurization.

¢ Solubility: Excellent for non-polar substrates where MeOH or EtOH would fail.

Experimental Protocols
Protocol A: Solvent Swap Validation (THF to 1-(1-
Methylpropoxy)butane)

Objective: Validate if the new ether maintains yield while improving workup.

o Baseline Check: Run reaction in THF. Record Yield (Isolated) and E-Factor (kg waste/kg
product).

e Solvent Preparation:

o Distill 1-(1-methylpropoxy)butane over Na/Benzophenone OR pass through activated
alumina to remove peroxides.

o QC Step: Verify Peroxides < 5 mg/L using Quantofix® test strips.
o QC Step: Verify Water < 50 ppm using Karl Fischer titration.

e Reaction Execution:
o Perform reaction at equivalent molar concentration.

o Note: You may need to increase temperature by 10°C to compensate for lower Lewis
basicity compared to THF.
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e Workup Comparison:
o Quench with water/NHa4Cl.
o Measure Phase Separation Time: (Target: < 30 seconds).
o Analyze aqueous layer for product loss (HPLC).

» Data Synthesis: Calculate the new E-Factor. Expect a 30-50% reduction in wastewater
volume.

Visualization & Logic
Diagram 1: Solvent Selection Decision Tree

Caption: Logic flow for selecting 1-(1-methylpropoxy)butane based on reaction parameters.
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Start: Solvent Selection

Is substrate highly polar?

Yes No

Use THF or 2-MeTHF Reaction Temp > 100°C?

No (<35°C) \\Yes

Use Diethyl Ether Is aqueous workup required?

No Yes

Use Toluene Is process peroxide sensitive?

Yes (Strict) No (Manageable)

SELECT: 1-(1-methylpropoxy)butane

Use CPME (Low Peroxide)

(High BP, Hydrophobic, Bio-based potential)

Click to download full resolution via product page

Diagram 2: Environmental Fate & Safety Loop

Caption: Lifecycle analysis emphasizing the critical peroxide monitoring loop.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Technical Guide: Environmental & Performance
Assessment of 1-(1-Methylpropoxy)butane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031612/docs#technical-guide-environmental-
performance-assessment-of-1-1-methylpropoxy-butane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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